18-Pentatriacontanol
Description
18-Pentatriacontanol is a long-chain primary alcohol with the molecular formula C₃₅H₇₂O, characterized by a hydroxyl (-OH) group at the 18th carbon of a 35-carbon saturated hydrocarbon chain. This compound belongs to the aliphatic alcohol family, which includes structurally similar molecules with varying chain lengths and functional group positions. Long-chain alcohols like this compound are studied for their physicochemical properties, biological activities, and applications in materials science and pharmaceuticals.
Properties
CAS No. |
32119-44-1 |
|---|---|
Molecular Formula |
C35H72O |
Molecular Weight |
508.9 g/mol |
IUPAC Name |
pentatriacontan-18-ol |
InChI |
InChI=1S/C35H72O/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-33-35(36)34-32-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2/h35-36H,3-34H2,1-2H3 |
InChI Key |
LDSNHLDVUAEZNG-UHFFFAOYSA-N |
Canonical SMILES |
CCCCCCCCCCCCCCCCCC(CCCCCCCCCCCCCCCCC)O |
Origin of Product |
United States |
Comparison with Similar Compounds
Structural Analogues
Key structural analogues include:
- Triacontanol (C₃₀H₆₁OH): A 30-carbon primary alcohol studied for its plant-growth-promoting properties.
- Hexatriacontanol (C₃₆H₇₃OH): A 36-carbon alcohol with applications in lipid bilayer research.
- n-Pentatriacontane (C₃₅H₇₂) : A fully saturated hydrocarbon lacking a hydroxyl group, used as a reference for hydrophobic interactions .
Table 1: Structural and Physicochemical Comparisons
| Property | 18-Pentatriacontanol (C₃₅H₇₂O) | Triacontanol (C₃₀H₆₁OH) | n-Pentatriacontane (C₃₅H₇₂) |
|---|---|---|---|
| Molecular Weight (g/mol) | 520.98 | 438.82 | 492.95 |
| Functional Group | -OH at C18 | -OH at C30 | None |
| Solubility | Low in water; soluble in organic solvents | Similar solubility profile | Insoluble in water |
| Melting Point | Not reported | 86–87°C | 74–76°C |
| Applications | Understudied; potential in surfactants | Agriculture, plant physiology | Hydrocarbon standards |
Notes:
- The hydroxyl group in this compound introduces polarity compared to n-pentatriacontane, affecting solubility and interaction with biological membranes .
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